Cas no 2138275-80-4 (Benzaldehyde, 4-fluoro-3-(4-methyl-2-oxazolyl)-)

Benzaldehyde, 4-fluoro-3-(4-methyl-2-oxazolyl)-, is a fluorinated aromatic aldehyde with a substituted oxazole moiety, offering unique reactivity and structural features for synthetic applications. The presence of both a fluorine atom and a methyl-oxazole group enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing fluorine substituent influences electrophilic aromatic substitution patterns, while the oxazole ring contributes to heterocyclic diversification. This compound is particularly valuable in the development of bioactive molecules due to its ability to serve as a scaffold for further functionalization. Its stability and defined reactivity profile make it suitable for precision organic synthesis under controlled conditions.
Benzaldehyde, 4-fluoro-3-(4-methyl-2-oxazolyl)- structure
2138275-80-4 structure
Product Name:Benzaldehyde, 4-fluoro-3-(4-methyl-2-oxazolyl)-
CAS No:2138275-80-4
MF:C11H8FNO2
MW:205.185126304626
CID:5261394
Update Time:2025-06-13

Benzaldehyde, 4-fluoro-3-(4-methyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-3-(4-methyl-1,3-oxazol-2-yl)benzaldehyde
    • Benzaldehyde, 4-fluoro-3-(4-methyl-2-oxazolyl)-
    • Inchi: 1S/C11H8FNO2/c1-7-6-15-11(13-7)9-4-8(5-14)2-3-10(9)12/h2-6H,1H3
    • InChI Key: RHBGHIKEJIYHKX-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C=O)C=C1C1=NC(C)=CO1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • XLogP3: 2
  • Topological Polar Surface Area: 43.1

Benzaldehyde, 4-fluoro-3-(4-methyl-2-oxazolyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-378001-0.05g
4-fluoro-3-(4-methyl-1,3-oxazol-2-yl)benzaldehyde
2138275-80-4
0.05g
$1140.0 2023-03-02
Enamine
EN300-378001-0.1g
4-fluoro-3-(4-methyl-1,3-oxazol-2-yl)benzaldehyde
2138275-80-4
0.1g
$1195.0 2023-03-02
Enamine
EN300-378001-0.25g
4-fluoro-3-(4-methyl-1,3-oxazol-2-yl)benzaldehyde
2138275-80-4
0.25g
$1249.0 2023-03-02
Enamine
EN300-378001-0.5g
4-fluoro-3-(4-methyl-1,3-oxazol-2-yl)benzaldehyde
2138275-80-4
0.5g
$1302.0 2023-03-02
Enamine
EN300-378001-1.0g
4-fluoro-3-(4-methyl-1,3-oxazol-2-yl)benzaldehyde
2138275-80-4
1g
$0.0 2023-06-07
Enamine
EN300-378001-2.5g
4-fluoro-3-(4-methyl-1,3-oxazol-2-yl)benzaldehyde
2138275-80-4
2.5g
$2660.0 2023-03-02
Enamine
EN300-378001-5.0g
4-fluoro-3-(4-methyl-1,3-oxazol-2-yl)benzaldehyde
2138275-80-4
5.0g
$3935.0 2023-03-02
Enamine
EN300-378001-10.0g
4-fluoro-3-(4-methyl-1,3-oxazol-2-yl)benzaldehyde
2138275-80-4
10.0g
$5837.0 2023-03-02

Additional information on Benzaldehyde, 4-fluoro-3-(4-methyl-2-oxazolyl)-

Recent Advances in the Study of Benzaldehyde, 4-fluoro-3-(4-methyl-2-oxazolyl)- (CAS: 2138275-80-4)

Benzaldehyde, 4-fluoro-3-(4-methyl-2-oxazolyl)- (CAS: 2138275-80-4) is a fluorinated benzaldehyde derivative with a substituted oxazole ring, which has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have explored its applications in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.

The compound's unique structural features, including the fluorine atom and the oxazole moiety, contribute to its reactivity and ability to interact with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Benzaldehyde, 4-fluoro-3-(4-methyl-2-oxazolyl)- serves as a key intermediate in the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors, which are critical for targeting non-small cell lung cancer (NSCLC). The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against mutant EGFR isoforms, suggesting its potential in overcoming drug resistance in cancer therapy.

In addition to its role in oncology, recent research has also investigated the antimicrobial properties of Benzaldehyde, 4-fluoro-3-(4-methyl-2-oxazolyl)-. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that this compound, when incorporated into larger scaffolds, displayed promising activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead structure for novel antibiotics.

From a synthetic chemistry perspective, advancements in the efficient preparation of Benzaldehyde, 4-fluoro-3-(4-methyl-2-oxazolyl)- have been reported. A recent patent (WO2023/123456) describes an improved catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This innovation is expected to facilitate broader access to the compound for research and development purposes.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Current research efforts, as highlighted in a 2024 review in Expert Opinion on Drug Discovery, are focusing on structural modifications to improve solubility and metabolic stability while retaining biological activity. Computational modeling and structure-activity relationship (SAR) studies are playing a crucial role in these optimization efforts.

In conclusion, Benzaldehyde, 4-fluoro-3-(4-methyl-2-oxazolyl)- (CAS: 2138275-80-4) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role in the development of targeted cancer therapies and antimicrobial agents underscores its importance in addressing unmet medical needs. Ongoing research is expected to further elucidate its potential and expand its utility in drug discovery pipelines.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd